Cas no 633326-22-4 (Cyclopropanamine,1-[5-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-3-yl]-)

Cyclopropanamine,1-[5-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-3-yl]- structure
633326-22-4 structure
Product Name:Cyclopropanamine,1-[5-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-3-yl]-
CAS No:633326-22-4
MF:C20H16F2N6
MW:378.378049850464
CID:1650939
Update Time:2024-09-12

Cyclopropanamine,1-[5-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine,1-[5-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-3-yl]-
    • Cyclopropanamine, 1-[3-[6-fluoro-3-[(1E)-2-(4-fluorophenyl)ethenyl]-1H-indazol-5-yl]-1H-1,2,4-triazol-5-yl]-
    • Inchi: 1S/C20H16F2N6/c21-12-4-1-11(2-5-12)3-6-16-14-9-13(15(22)10-17(14)26-25-16)18-24-19(28-27-18)20(23)7-8-20/h1-6,9-10H,7-8,23H2,(H,25,26)(H,24,27,28)/b6-3+
    • InChI Key: HIDPYZRAEJNAKP-ZZXKWVIFSA-N
    • SMILES: C1(C2NN=C(C3C(F)=CC4=C(C=3)C(/C=C/C3=CC=C(F)C=C3)=NN4)N=2)(N)CC1

Computed Properties

  • Exact Mass: 378.14068

Experimental Properties

  • Density: 1.508±0.06 g/cm3(Predicted)
  • Boiling Point: 658.9±65.0 °C(Predicted)
  • PSA: 96.27
  • pka: 13.81±0.40(Predicted)
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